Cas no 81505-35-3 (1‐ETHYLIMIDAZOLIUM CHLORIDE)

• Product Name: 1‐ETHYLIMIDAZOLIUM CHLORIDE
• CAS No: 81505-35-3
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD18251297
• CID: 2855902
• Update Time: 2025-11-06

1‐ETHYLIMIDAZOLIUM CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1‐ETHYLIMIDAZOLIUM CHLORIDE

• MDL： MFCD18251297
• Inchi： 1S/C5H8N2.ClH/c1-2-7-4-3-6-5-7;/h3-5H,2H2,1H3;1H
• InChI Key： ABDVJABGTGHCPI-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1‐ETHYLIMIDAZOLIUM CHLORIDE

Recent Advances in the Application of 1-Ethylimidazolium Chloride (CAS: 81505-35-3) in Chemical and Biomedical Research

1-Ethylimidazolium chloride (CAS: 81505-35-3) is an ionic liquid that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, drug delivery, and biomedical research. This compound, characterized by its imidazolium-based cationic structure, exhibits unique physicochemical properties such as high thermal stability, low volatility, and tunable solubility, making it an attractive candidate for various scientific and industrial applications. Recent studies have explored its potential in catalysis, green chemistry, and as a biocompatible solvent for pharmaceutical formulations.

A notable area of research involves the use of 1-ethylimidazolium chloride as a solvent or co-solvent in enzymatic reactions and biocatalysis. A 2023 study published in the Journal of Molecular Catalysis B: Enzymatic demonstrated that this ionic liquid significantly enhances the stability and activity of lipases in non-aqueous media, enabling more efficient synthesis of chiral intermediates for drug development. The study attributed this effect to the ionic liquid's ability to maintain enzyme conformation while providing a favorable microenvironment for substrate interactions.

In pharmaceutical applications, researchers have investigated 1-ethylimidazolium chloride as a potential component in drug delivery systems. A recent breakthrough published in Biomaterials Science (2024) revealed that this compound can improve the solubility and bioavailability of poorly water-soluble anticancer drugs when used as part of ionic liquid-based formulations. The study reported a 3.5-fold increase in drug dissolution rates compared to conventional formulations, suggesting promising applications in oncology therapeutics.

From a toxicological perspective, recent investigations have focused on understanding the biocompatibility profile of 1-ethylimidazolium chloride. While early studies raised concerns about potential cytotoxicity, a comprehensive 2024 assessment in Chemical Research in Toxicology demonstrated that at optimized concentrations, this ionic liquid shows acceptable safety profiles in various cell lines. The research team identified specific structure-activity relationships that could guide the development of safer derivatives for biomedical applications.

Emerging applications in analytical chemistry have also been reported. A novel method utilizing 1-ethylimidazolium chloride as a mobile phase additive in HPLC was shown to improve the separation efficiency of polar compounds in pharmaceutical analysis. This development, published in the Journal of Chromatography A (2023), offers advantages for quality control in drug manufacturing processes, particularly for compounds with similar polarity profiles.

Looking forward, researchers are exploring the potential of 1-ethylimidazolium chloride in advanced materials science. Preliminary results from a 2024 study indicate that this ionic liquid can serve as a template for the synthesis of mesoporous materials with controlled pore sizes, which could find applications in drug delivery systems or as catalytic supports. The ability to fine-tune material properties through variations in synthesis conditions presents exciting opportunities for tailored biomedical applications.

In conclusion, the growing body of research on 1-ethylimidazolium chloride (CAS: 81505-35-3) demonstrates its multifaceted potential across chemical and biomedical domains. While challenges remain in optimizing its properties for specific applications, recent advancements suggest that this compound will continue to play an important role in the development of innovative solutions for drug delivery, biocatalysis, and materials science. Future research directions likely include the development of derivative compounds with enhanced performance characteristics and expanded biocompatibility profiles.